Cas no 40680-69-1 (2-(Aminomethyl)-6-methylphenol)

• Product Name: 2-(Aminomethyl)-6-methylphenol
• CAS No: 40680-69-1
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD07786668
• CID: 327071
• PubChem ID: 53417112
• Update Time: 2025-11-02

2-(Aminomethyl)-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-methylphenol
• 2-Hydroxy-3-methylbenzylamine
• Phenol,2-(aminomethyl)-6-methyl-
• AG-F-44436
• CTK4I3555
• MB05058
• MolPort-022-291-313
• SureCN773960
• 2-aminomethyl-6-methyl-phenol
• 40680-69-1
• AKOS006285444
• Phenol, 2-(aminomethyl)-6-methyl-
• CS-0364739
• SCHEMBL773960
• ADVAECBMTXWMNM-UHFFFAOYSA-N
• N10504
• DTXSID60697233
• ETHYL4-METHYLVALERATE

• MDL： MFCD07786668
• Inchi： 1S/C8H11NO/c1-6-3-2-4-7(5-9)8(6)10/h2-4,10H,5,9H2,1H3
• InChI Key： ADVAECBMTXWMNM-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=CC=1CN

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on 2-(Aminomethyl)-6-methylphenol

Comprehensive Overview of 2-(Aminomethyl)-6-methylphenol (CAS No. 40680-69-1): Properties, Applications, and Industry Insights

2-(Aminomethyl)-6-methylphenol (CAS No. 40680-69-1) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This phenolic derivative is characterized by its unique molecular structure, combining an aminomethyl group and a methyl substituent on the aromatic ring. Its chemical properties make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and functional materials.

The growing demand for high-performance chemical intermediates has placed compounds like 2-(Aminomethyl)-6-methylphenol at the forefront of research. Recent trends in green chemistry and sustainable synthesis have driven innovations in its production methods, with a focus on catalytic processes and atom-efficient reactions. Industry experts frequently search for information on CAS 40680-69-1 solubility, 2-(Aminomethyl)-6-methylphenol synthesis route, and phenolic amine derivatives applications, reflecting the compound's technical relevance.

In pharmaceutical applications, 2-(Aminomethyl)-6-methylphenol serves as a key building block for drug discovery. Its structural features enable the creation of compounds with potential biological activity, particularly in central nervous system targeting molecules. Researchers are investigating its use in developing novel therapeutic agents, with particular interest in its molecular interactions and structure-activity relationships.

The compound's physical and chemical properties are equally noteworthy. With a molecular weight of 137.18 g/mol and specific spectroscopic characteristics, 2-(Aminomethyl)-6-methylphenol exhibits distinct behavior in various solvents. Analytical chemists often search for details about its HPLC analysis methods, NMR spectra interpretation, and mass spectrometry fragmentation patterns for quality control purposes.

Industrial applications of CAS 40680-69-1 extend to the field of advanced material science. The compound's dual functionality (phenolic OH and amino group) makes it suitable for modifying polymer matrices and creating specialty coatings. Manufacturers are particularly interested in its cross-linking capabilities and thermal stability properties, which are critical for high-temperature applications.

From a regulatory perspective, 2-(Aminomethyl)-6-methylphenol has been the subject of various safety assessments and toxicological studies. While not classified as hazardous under standard regulations, proper handling procedures and storage conditions are recommended. Safety data sheets often highlight its stability under normal conditions and compatibility with common laboratory materials.

The global market for phenolic amine derivatives like 40680-69-1 is experiencing steady growth, driven by increasing demand from emerging economies and specialty chemical sectors. Market analysts track factors such as raw material availability, production capacity, and technological advancements in synthesis methods. Recent patents reveal ongoing innovation in process optimization and application expansion for this compound.

Quality control remains paramount when working with 2-(Aminomethyl)-6-methylphenol. Standard specifications typically include parameters such as purity percentage, moisture content, and heavy metal limits. Analytical techniques like gas chromatography and elemental analysis are commonly employed to verify these specifications, with particular attention to impurity profiling and batch-to-batch consistency.

Environmental considerations surrounding CAS 40680-69-1 have gained attention in recent years. Research into its biodegradation pathways and ecotoxicological profile supports responsible handling practices. The compound's environmental fate and potential for green synthesis methods are active areas of investigation, aligning with broader industry trends toward sustainable chemistry.

Looking ahead, 2-(Aminomethyl)-6-methylphenol is poised to maintain its importance in chemical research and industrial applications. Emerging opportunities in nanotechnology and bioconjugation chemistry may further expand its utility. Continuous improvements in manufacturing efficiency and application-specific formulations will likely drive future developments for this versatile compound.